Cas no 33148-86-6 (5-Acetylthiophene-3-carboxylic acid)

• Product Name: 5-Acetylthiophene-3-carboxylic acid
• CAS No: 33148-86-6
• MF: C₇H₆O₃S
• MW: 170.185740947723
• MDL: MFCD07643214
• CID: 876519
• PubChem ID: 6484122
• Update Time: 2025-04-24

5-Acetylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetylthiophene-3-carboxylic acid
• 5-acetylthiophene-3-carboxylic acid(SALTDATA: FREE)
• 2-acetyl-4-thiophenecarboxylic acid
• 5-Acetylthiophen-3-carbonsaeure
• 5-Acetyl-thiophene-3-carboxylic acid

• MDL： MFCD07643214
• Inchi： 1S/C7H6O3S/c1-4(8)6-2-5(3-11-6)7(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： GSPVECVNXXJOGI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1C(C)=O

Computed Properties

• Exact Mass: 170.00400
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.383
• Boiling Point: 385.2°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.591
• PSA: 82.61000
• LogP: 1.64890
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Acetylthiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-Acetylthiophene-3-carboxylic acid

5-Acetylthiophene-3-carboxylic Acid: A Comprehensive Overview

5-Acetylthiophene-3-carboxylic acid, also known by its CAS registry number 33148-86-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of 5-acetylthiophene-3-carboxylic acid consists of a thiophene ring with an acetyl group at position 5 and a carboxylic acid group at position 3, making it a versatile molecule for further functionalization and chemical modifications.

The synthesis of 5-acetylthiophene-3-carboxylic acid typically involves multi-step organic reactions, often starting from simpler thiophene precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the thiophene ring and subsequent functionalization steps. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

The physical properties of 5-acetylthiophene-3-carboxylic acid are highly dependent on its molecular structure. The compound is known for its moderate solubility in polar solvents, which makes it suitable for various solution-based applications. Its melting point and boiling point are critical parameters that determine its stability under different conditions, making it essential for applications in high-temperature environments or processes requiring thermal stability.

In terms of applications, 5-acetylthiophene-3-carboxylic acid has found significant use in the development of advanced materials, particularly in the field of electronics. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has made it a valuable component in the fabrication of sensors, organic light-emitting diodes (OLEDs), and other electronic devices. Recent studies have highlighted its potential as a building block for constructing two-dimensional (2D) materials with tailored electronic properties.

The biological activity of 5-acetylthiophene-3-carboxylic acid is another area that has garnered considerable attention. Researchers have investigated its potential as a pharmacological agent, particularly in the context of anti-inflammatory and antioxidant activities. Preclinical studies suggest that this compound exhibits promising bioactivity, making it a candidate for further exploration in drug discovery programs.

From an environmental perspective, the degradation pathways and ecological impact of 5-acetylthiophene-3-carboxylic acid are critical considerations for its safe handling and disposal. Recent environmental assessments have focused on understanding how this compound interacts with natural ecosystems and whether it poses any risks to aquatic life or soil microorganisms. These studies are essential for ensuring that industrial applications align with sustainability goals.

In conclusion, 5-acetylthiophene-3-carboxylic acid, with its unique chemical structure and diverse applications, continues to be a focal point in both academic research and industrial development. As new synthetic methods emerge and its properties are further elucidated, this compound is poised to play an even more significant role in advancing materials science and biotechnology.